Protein Gel Staining vs. SYPRO Ruby
In a pre-electrophoresis covalent protein labeling protocol, Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 demonstrates superior sensitivity compared to the industry-standard fluorescent stain SYPRO Ruby. Unlike SYPRO Ruby, this ruthenium stain exhibits a logarithmic dependency on the amount of protein rather than a linear relationship . The compound's activated NHS ester forms stable covalent bonds with lysine side chains prior to electrophoresis, eliminating post-electrophoresis staining and destaining steps that are required for SYPRO Ruby protocols .
| Evidence Dimension | Protein gel staining sensitivity and quantitation relationship |
|---|---|
| Target Compound Data | Sensitivity better than SYPRO Ruby; logarithmic dependency on protein amount |
| Comparator Or Baseline | SYPRO Ruby (fluorescent ruthenium-based total protein stain) |
| Quantified Difference | Qualitatively superior sensitivity; fundamentally different quantitation dependency (logarithmic vs. linear) |
| Conditions | 1D or 2D protein gel electrophoresis with simple pre-electrophoresis covalent labeling procedure; no post-electrophoresis staining required |
Why This Matters
The logarithmic dependency enables more accurate quantitation across a wider dynamic range of protein abundance, a distinct advantage for proteomics workflows requiring precise relative quantification of low- and high-abundance proteins simultaneously.
